2-(3-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine

• IUPAC Name: 2-(3-methoxyphenyl)-N-[[4-(trifluoromethyl)phenyl]methyl]ethanamine
• InChI: InChI=1S/C17H18F3NO/c1-22-16-4-2-3-13(11-16)9-10-21-12-14-5-7-15(8-6-14)17(18,19)20/h2-8,11,21H,9-10,12H2,1H3
• InChI Key: HVPURIZOUMDNRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNCC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C17H18F3NO
• Molecular Weight: 309.33 g/mol

Description

2-(3-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine is a chemical compound that belongs to the class of phenethylamines. This compound is also known as 2C-TFM and is a derivative of the well-known psychedelic drug 2C-T-7. The compound has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of 2-(3-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine is not fully understood. However, it is known to act as a partial agonist at 5-HT2A and 5-HT2C receptors, which are involved in the regulation of serotonin levels in the brain. The compound may also interact with other neurotransmitter systems, such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well characterized. However, studies have shown that the compound can induce changes in behavior and mood in animal models. It may also have potential therapeutic applications in the treatment of various psychiatric and neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine in lab experiments is its high affinity for serotonin receptors, which makes it a useful tool for studying the serotonin system. However, one limitation is that the compound may have off-target effects on other neurotransmitter systems, which could complicate the interpretation of results.

Future Directions

There are several future directions for research on 2-(3-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine. One area of interest is its potential therapeutic applications in the treatment of psychiatric and neurological disorders, such as depression, anxiety, and schizophrenia. Another direction is to further elucidate its mechanism of action and its interactions with other neurotransmitter systems. Additionally, the compound could be used to develop new drugs with improved efficacy and fewer side effects.

Scientific Research Applications

2-(3-methoxyphenyl)-N-[4-(trifluoromethyl)benzyl]ethanamine has potential applications in scientific research, particularly in the field of neuroscience. The compound has been shown to have affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. This makes it a useful tool for studying the serotonin system and its role in various physiological and pathological conditions.